BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Bromo(2H3)methane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400

Essential Safety & Handling Guide:
Bromo(2H3)methane

This document provides critical safety, handling, and disposal protocols for
Bromo(2H3)methane (Bromomethane-d3). It is intended for laboratory personnel, including
researchers, scientists, and drug development professionals, who are trained in handling
hazardous chemicals. The information provided for its non-deuterated analogue,
bromomethane, is directly applicable due to their nearly identical chemical properties and
hazards.

Immediate Safety Concerns: Bromo(2H3)methane is a flammable, colorless gas at room
temperature and is typically supplied as a liquefied gas under pressure. It is acutely toxic if
inhaled, a suspected mutagen, and causes severe skin and eye irritation.[1][2] All handling
operations must be conducted with stringent safety controls to prevent exposure.

Quantitative Data Summary

The following table summarizes key quantitative data for Bromo(2H3)methane.
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Property Value Reference
CAS Number 1111-88-2 [3]
Molecular Formula CBrDs [3]
Molecular Weight 97.92 g/mol [3]
Boiling Point 3.8 °C at 760 mmHg [3]
Melting Point -94 °C [3]
Flash Point -34.7 °C [3]
Density 1.682 g/cm3 [3]
Vapor Pressure 1420 mm Hg at 20 °C [3]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory. The selection of PPE should be based on
a thorough risk assessment of the specific procedures being performed.
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Recommended for High-

Body Part Minimum Requirement . .
Risk Operations
Bod Flame-resistant lab coat, fully Chemical-resistant apron over
0
Y buttoned.[4] a flame-resistant lab coat.
Disposable nitrile gloves.[5] Double-gloving with nitrile
Hand Inspect for holes before use gloves or wearing Silver
ands
and remove immediately after Shield®/Viton™ gloves for
contact with the chemical. extended operations.[1]
ANSI 787.1-compliant )
) A full-face shield worn over
Eyes chemical splash goggles.[6]

Safety glasses are insufficient.

chemical splash goggles.[6]

Respiratory

All work must be performed in

a certified chemical fume hood.

For emergencies (e.g., spills,
leaks), a full-facepiece,
positive-pressure, self-
contained breathing apparatus
(SCBA) is required.[7]

Footwear

Closed-toe shoes made of

non-porous material.

N/A

Operational Plan: Step-by-Step Handling Protocol
Preparation and Setup

» Designated Area: All work with Bromo(2H3)methane must be conducted in a designated

area within a properly functioning and certified chemical fume hood.[8]

« Ignition Sources: Ensure the work area is free of all ignition sources, including open flames,

hot surfaces, and spark-producing equipment.[1] Use only non-sparking tools and ground all

equipment to prevent static discharge.[9]

» Ventilation Check: Verify the fume hood has a face velocity appropriate for handling toxic

gases before beginning work.
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» Emergency Equipment: Locate and confirm the operational status of the nearest safety
shower, eyewash station, and fire extinguisher. Have a spill kit with non-combustible
absorbent material (e.g., sand, vermiculite) readily available.

o Cylinder Security: Secure the gas cylinder in an upright position using straps or chains.[10]

Handling and Use

e Regulator Inspection: Inspect the cylinder valve and regulator for any signs of damage or
corrosion before use. Ensure the regulator is compatible with the gas.[10]

o System Leak Check: After connecting the regulator, perform a leak test on all connections
using an inert gas and a soapy solution before introducing Bromo(2H3)methane.[10]

o Dispensing: When discharging the gas, use compatible tubing and equipment. To prevent
backflow when dispensing into a liquid, use a trap or a check valve.[3]

o Container Management: Keep the cylinder valve closed and the valve cap in place when not
in use.[10] Minimize the quantities purchased and stored in the laboratory.[1]

Post-Handling and Decontamination

o System Purge: After use, purge the gas lines with an inert gas (e.g., nitrogen or argon).[5]

o Surface Decontamination: Thoroughly decontaminate all surfaces that may have come into
contact with the chemical.

» PPE Removal: Remove personal protective equipment in the correct order to avoid cross-
contamination. Dispose of single-use items (e.g., gloves) in the appropriate hazardous waste
stream.

o Personal Hygiene: Wash hands and forearms thoroughly with soap and water after
completing work and before leaving the laboratory.

Disposal Plan

Bromo(2H3)methane is classified as a halogenated organic waste. Improper disposal can
cause significant environmental harm.
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o Waste Collection: Collect all Bromo(2H3)methane waste, including contaminated materials
and rinse aid, in a designated, compatible, and clearly labeled hazardous waste container.[1]
[11]

e Segregation:Do not mix halogenated waste with non-halogenated organic waste.[2][12] This
is critical for proper disposal and cost management.

o Container Labeling: Affix a hazardous waste tag to the container as soon as the first drop of
waste is added. Clearly list all chemical constituents and their approximate percentages.[12]

o Storage: Store the sealed waste container in a cool, well-ventilated, and designated satellite
accumulation area away from incompatible materials. The container must be kept in
secondary containment.[12]

» Disposal Request: Once the container is 90% full, submit a request for pickup through your
institution's Environmental Health and Safety (EH&S) department.[11]

» Prohibited Disposal: Never dispose of Bromo(2H3)methane or its containers in the regular
trash or by pouring it down the drain.[1]

Emergency Procedures

Immediate and correct response to an exposure is critical.
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Exposure Route

First Aid Measures

Inhalation

Immediately move the affected person to fresh
air. If breathing is difficult or has stopped,
provide artificial respiration and call for
emergency medical assistance. Effects may be

delayed, so medical observation is crucial.[13]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing all contaminated clothing and shoes.
Seek immediate medical attention.[13] Contact
with the evaporating liquid can cause frostbite.
[14]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[13][14]

Large Spill/Leak

Evacuate the area immediately. Shut off all
ignition sources if it is safe to do so. Alert
laboratory personnel and contact your
institution's emergency response team. Do not
attempt to clean up a large spill without
appropriate training and respiratory protection
(SCBA).[6][13]

Workflow Diagram

The following diagram illustrates the complete workflow for the safe handling and disposal of

Bromo(2H3)methane.

Caption: Workflow for handling Bromo(2H3)methane from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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